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Compound of Interest

Compound Name: 2-Thiouracil

CAS No.: 124700-72-7

Cat. No.: B043587

Get Quote

CAS: 141-90-2 | Formula: C₄H₄N₂OS | Synonyms: 4-Hydroxy-2-mercaptopyrimidine[1][2][3]

Executive Safety Summary
2-Thiouracil is a potent antithyroid agent and a suspected human carcinogen (IARC Group

2B).[3] Unlike standard organic solvents, its primary hazard lies in its biological mechanism: it

irreversibly inhibits thyroid peroxidase (TPO), blocking the iodination of tyrosine and preventing

the synthesis of thyroid hormones (T3/T4).[3]

Critical Directive: Treat this compound not just as a chemical irritant, but as a bioactive

endocrine disruptor. Inhalation of dust is the primary exposure vector in the laboratory. All

handling of the solid powder must occur within a certified chemical fume hood.
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Hazard Class Classification Mechanism of Action

Carcinogenicity Category 2 (Suspected)

IARC Group 2B.[1][2][3]

Induces thyroid follicular cell

hyperplasia and neoplasia in

animal models via chronic TSH

stimulation.[3]

Target Organ Toxicity Thyroid / Liver

TPO Inhibition: Blocks the

catalytic conversion of iodide

to iodine, halting hormone

synthesis.[1][2][4] Can cause

goiter and liver damage upon

repeated exposure.

Reproductive Toxicity Suspected

Crosses the placental barrier;

potential for fetal

hypothyroidism (cretinism).[1]

[2]

PPE Matrix: The "Zero-Exposure" Standard
Do not rely on generic lab safety rules. The lipophilic nature of sulfur-substituted heterocycles

requires specific barrier protection.[3]
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Body Area Essential PPE
Technical Specification &
Rationale

Hand Protection Nitrile Rubber (Double Gloved)

Spec: Minimum 0.11 mm

thickness (ASTM

D6319).Rationale: Latex offers

poor resistance to organic

sulfur compounds.[1][2][3]

Double gloving is mandatory

when handling the dry powder

to prevent micro-contamination

during doffing.

Respiratory Engineering Controls First

Primary: Chemical Fume Hood

(Face velocity 80–100

fpm).Secondary (Spill/No

Hood): N95 or P100 particulate

respirator.[1][2] Surgical masks

provide zero protection against

2-Thiouracil dust.[3]

Eye Protection Chemical Safety Goggles

Spec: ANSI Z87.1 Impact +

Splash.Rationale: Standard

safety glasses are insufficient if

fine powder becomes

aerosolized.[1][2] Goggles seal

the orbital area against dust

entry.

Body Defense Lab Coat (Buttoned)

Spec: High-neck, long-

sleeved, chemically resistant

(e.g., Tyvek) if handling

>10g.Rationale: Prevents

accumulation of dust on street

clothes, which can migrate

outside the lab.[1][2][3]
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Handling 2-Thiouracil

Physical State?

Solid / Powder Liquid Solution

Is Fume Hood Available?

Standard PPE:
Nitrile Gloves (Single)

Safety Glasses w/ Shields
Lab Coat

Standard PPE:
Nitrile Gloves (Double)

Safety Goggles
Lab Coat

Work inside Hood

Yes

STOP WORK
Respiratory Protection Required

(N95/P100 Minimum)

No

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate protective equipment based on physical state

and engineering controls.

Operational Protocol: Safe Weighing & Solubilization
The Challenge: 2-Thiouracil is a fine crystalline powder with high electrostatic potential. It

"flies" easily, contaminating balance surfaces.[3]

Step-by-Step Workflow
Preparation:

Verify Fume Hood operation.[5]
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Place a disposable antistatic weighing boat and a clean spatula inside the hood.

Pro-Tip: If the powder is static-charged, use an ionizing gun or wipe the spatula with an

antistatic cloth before use.

The "Transfer" Technique:

Do not bring the stock bottle to the balance if the balance is outside the hood.

Tare a sealable secondary container (e.g., a scintillation vial) on the balance.

Bring the vial into the hood. Transfer the approximate amount of 2-Thiouracil into the vial.

[3]

Cap the vial tightly before removing it from the hood.

Weigh the sealed vial on the external balance.

Solubilization (The Chemistry Insight):

2-Thiouracil is sparingly soluble in water and ethanol.[3]

Best Solvent: It dissolves readily in alkaline solutions (e.g., 1 M NaOH or NH₄OH).[3]

Safety Note: When dissolving in base, the thiolate anion forms. Ensure your gloves are

compatible with the base used (Nitrile is excellent for NaOH).

1. Prep Hood
& Antistatic Tools

2. Transfer Powder
to Vial (Inside Hood)

3. Seal Vial
(Decon Exterior)

4. Weigh Sealed
Vial (Outside Hood)

5. Solubilize
(Use 1M NaOH)

Click to download full resolution via product page

Figure 2: The "Closed-Loop" weighing protocol to prevent dust inhalation outside the fume

hood.

Decontamination & Disposal
Decontamination of Surfaces
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Because 2-Thiouracil is poorly soluble in water, a standard water wipe-down is ineffective.[3]

Solubilize: Wipe the contaminated surface with a dilute alkaline solution (e.g., 0.1 M NaOH)

or a detergent solution to lift the organic residue.

Oxidize (Optional but Recommended): Follow with a 10% bleach solution. Hypochlorite

oxidizes the thione group, breaking the molecule's biological activity.

Rinse: Final wipe with water to remove caustic residues.

Waste Disposal
RCRA Status: 2-Thiouracil (CAS 141-90-2) is not a P-listed or U-listed waste (unlike its

cousin Propylthiouracil, which is U238).[1][2][3]

Classification: Treat as Hazardous Chemical Waste due to toxicity and suspected

carcinogenicity.

Segregation: Do not mix with strong oxidizers (risk of reaction with the sulfur group).

Disposal Method: High-temperature incineration is the required disposal method to ensure

destruction of the heterocyclic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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